C.I. 77752; Manganese Sulfate (MnSO4) Tetrahydrate; Manganese Sulfate Tetrahydrate; Manganese(2+) Sulfate Tetrahydrate; Manganous Sulfate Tetrahydrate

Manganese sulfate tetrahydrate, with the chemical formula MnSO₄·4H₂O, is an inorganic compound that appears as a pale pink crystalline solid. It is a hydrated form of manganese(II) sulfate and is commercially significant due to its role as a precursor in the production of manganese metal and various manganese compounds. This compound consists of manganese in the +2 oxidation state coordinated with four water molecules and a sulfate ion, forming a tetrahydrate structure. Manganese sulfate tetrahydrate is known for its deliquescent properties, meaning it can absorb moisture from the air, leading to dissolution in water to form faintly pink solutions containing the aquo complex [Mn(H₂O)₆]²⁺ .

• Decomposition Reaction: Upon heating, manganese sulfate tetrahydrate decomposes into anhydrous manganese sulfate and water:
  $$\text{MnSO}_4\cdot 4\text{H}_2\text{O}\rightarrow \text{MnSO}_4+4\text{H}_2\text{O}$$
  This reaction illustrates the loss of water molecules upon heating .
• Redox Reactions: Manganese sulfate can participate in redox reactions where it can be oxidized or reduced. For example, it can be oxidized to produce manganese dioxide:
  $$2\text{MnSO}_4+\text{O}_2\rightarrow 2\text{MnO}_2+2\text{SO}_2$$
• Electrolysis: In electrochemical processes, manganese sulfate can be electrolyzed to yield manganese dioxide, which is utilized in dry-cell batteries .

Manganese sulfate tetrahydrate plays a crucial role in biological systems, particularly in plant nutrition. It is essential for the activation of numerous enzymes involved in metabolic processes. Studies indicate that manganese activates approximately 30-35 enzymes that are vital for plant growth and development . Additionally, manganese is involved in photosynthesis and nitrogen metabolism, making it an important micronutrient for plants. Deficiency in manganese can lead to various physiological disorders in crops.

Manganese sulfate tetrahydrate can be synthesized through several methods:

• Direct Reaction with Sulfuric Acid: Manganese dioxide can be treated with sulfuric acid to produce manganese sulfate:
  $$\text{MnO}_2+\text{H}_2\text{SO}_4\rightarrow \text{MnSO}_4+\text{H}_2\text{O}$$
• From Manganese Ore: Manganese ores are often processed to yield manganese sulfate through leaching with sulfuric acid .
• Waste Liquid Utilization: A novel method involves using waste liquids from titanium white production combined with manganese ore under specific conditions (e.g., temperature and soaking time) to synthesize manganese sulfate tetrahydrate .

Manganese sulfate tetrahydrate has diverse applications across various industries:

• Agriculture: It is widely used as a fertilizer to correct manganese deficiency in soils, enhancing crop yields.
• Chemical Manufacturing: It serves as a precursor for producing other manganese compounds and is involved in the synthesis of chemicals like hydroquinone and anisaldehyde.
• Electrolytic Processes: The compound is crucial in producing electrolytic manganese dioxide used in battery manufacturing .
• Animal Feed: Manganese sulfate is added to animal feed as a dietary supplement to promote growth and health.

Research on the interactions of manganese sulfate tetrahydrate with other compounds has shown its effectiveness in various chemical processes. For example, it interacts with sodium carbonate to precipitate manganese carbonate, which can then be converted into other manganese oxides through calcination . Additionally, studies on its biological interactions indicate that it influences enzyme activities and nutrient uptake in plants.

Manganese sulfate tetrahydrate shares similarities with other manganese compounds but has unique properties:

Manganese sulfate tetrahydrate's unique tetrahydrate structure allows it to dissolve efficiently in water while providing essential nutrients for biological systems, distinguishing it from its monohydrate and pentahydrate counterparts .

Systematic Nomenclature and Synonyms

Manganese sulfate tetrahydrate is formally designated as manganese(II) sulfate tetrahydrate under IUPAC nomenclature. Common synonyms include manganous sulfate tetrahydrate, manganese(2+) sulfate tetrahydrate, and C.I. 77752. These terms reflect its oxidation state (+2 for manganese) and hydration structure.

Molecular Formula and Composition

The compound’s molecular formula is MnSO₄·4H₂O, indicating a 1:4 stoichiometric ratio between manganese sulfate and water. Its anhydrous form (MnSO₄) has a molar mass of 151.001 g/mol, while the tetrahydrate form weighs 223.07 g/mol due to the inclusion of four water molecules.

Crystallographic Structure

Manganese sulfate tetrahydrate crystallizes in a monoclinic system with space group P2₁/c. The manganese(II) ion occupies an octahedral coordination sphere, bonded to four water molecules and two oxygen atoms from the sulfate ion (SO₄²⁻). The sulfate tetrahedron remains structurally distinct but linked via hydrogen bonds to the hydration shell.